Cas no 2172447-36-6 (5-cyclopentyl-7-ethyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-cyclopentyl-7-ethyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172447-36-6
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• CID: 5567890
• PubChem ID: 165595156
• Update Time: 2025-06-10

5-cyclopentyl-7-ethyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentyl-7-ethyl-1-oxa-4-azaspiro[5.5]undecane
• EN300-1640493
• 2172447-36-6
• 5-cyclopentyl-7-ethyl-1-oxa-4-azaspiro5.5undecane

• Inchi： 1S/C16H29NO/c1-2-14-9-5-6-10-16(14)15(17-11-12-18-16)13-7-3-4-8-13/h13-15,17H,2-12H2,1H3
• InChI Key： UCIAPRARBXDLEZ-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CCCC2)C21CCCCC2CC

Computed Properties

• Exact Mass: 251.224914549g/mol
• Monoisotopic Mass: 251.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-cyclopentyl-7-ethyl-1-oxa-4-azaspiro5.5undecane

Professional Introduction to Compound with CAS No. 2172447-36-6 and Product Name: 5-cyclopentyl-7-ethyl-1-oxa-4-azaspiro5.5undecane

The compound identified by the CAS number 2172447-36-6 and the product name 5-cyclopentyl-7-ethyl-1-oxa-4-azaspiro5.5undecane represents a significant advancement in the field of medicinal chemistry. This spirocyclic compound, characterized by its unique structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The intricate architecture of this molecule, featuring both cyclopentyl and ethyl substituents alongside an oxygen and nitrogen-containing spirocycle, positions it as a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards spirocyclic compounds, owing to their diverse biological activities and favorable pharmacokinetic properties. The presence of an oxygen and nitrogen atom within the spirocycle of 5-cyclopentyl-7-ethyl-1-oxa-4-azaspiro5.5undecane contributes to its unique chemical reactivity and potential for interaction with biological targets. This structural feature has been extensively studied in the context of developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Current research indicates that spirocyclic scaffolds can exhibit potent activity by inhibiting key enzymes and receptors involved in these conditions. The 5-cyclopentyl-7-ethyl moiety, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive feature for drug design.

Recent studies have highlighted the importance of spirocyclic compounds in the development of next-generation drugs. For instance, derivatives of 1-oxa-spirocycles have demonstrated efficacy in preclinical models of pain management and anti-inflammatory responses. The incorporation of an azaspiro structure further expands the pharmacological profile of this class of compounds, suggesting broad therapeutic applications.

The synthesis of 5-cyclopentyl-7-ethyl-1-oxa-4-azaspiro5.5undecane presents a fascinating challenge due to its complex stereochemistry. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiomeric purity. These efforts are crucial for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

In terms of biological evaluation, preliminary assays have revealed promising results for 5-cyclopentyl-7-ethyl-1-oxa-4-azaspiro5.5undecane in modulating enzyme activity associated with metabolic disorders. The compound's ability to interact with specific binding sites on target proteins suggests its potential as a lead compound for further optimization. Collaborative efforts between chemists and biologists are now focused on elucidating the detailed mechanism of action and identifying optimal dosing regimens.

The future prospects for this compound are vast, with ongoing research aimed at expanding its therapeutic applications. By leveraging computational modeling and high-throughput screening techniques, scientists are identifying novel derivatives that may enhance potency and reduce toxicity. These endeavors align with global trends in medicinal chemistry, where structural innovation is key to addressing unmet medical needs.

As the field progresses, 5-cyclopentyl-7-ethyl-1-oxa-4-azaspiro5.5undecane is poised to play a pivotal role in shaping the next generation of pharmaceuticals. Its unique structural features and demonstrated biological activity make it a cornerstone in the quest for innovative therapeutic solutions. With continued investment in research and development, this compound holds immense promise for improving human health outcomes worldwide.